Cas no 20267-56-5 (Potassium Dithiooxalate)

• Product Name: Potassium Dithiooxalate
• CAS No: 20267-56-5
• MF: C₂K₂O₂S₂
• MW: 198.346799850464
• CID: 909425
• PubChem ID: 88443
• Update Time: 2025-05-20

Potassium Dithiooxalate Chemical and Physical Properties

Names and Identifiers

• dithioloxalic acid dipotassium salt
• dipotassium,ethanebis(thioate)
• AC1L3FQU
• AC1MC2GN
• AC1Q1TS9
• AR-1I6196
• Dikalium-1,2-dithiooxalat
• di-potassium 1,2-dithio-oxalate
• dipotassium cis-dithiooxalate
• EINECS 243-661-2
• Ethanebis(thioic) acid,dipotassium salt
• O,O-Dipotassium dithiooxalate
• potassium 1,2-dithiooxalate
• potassium dithiooxalate
• Ethanebis(thioic) acid, dipotassium salt
• dipotassium;ethanebis(thioate)
• Ethanebis(thioic) acid, potassium salt (1:2)
• 20267-56-5
• CMDICZWJGYCNHQ-UHFFFAOYSA-L
• AKOS006275355
• Dithioloxalic acid, dipotassium salt
• DTXSID20889677
• SCHEMBL4599892
• Potassium Dithiooxalate

• Inchi： 1S/C2H2O2S2.2K/c3-1(5)2(4)6;;/h(H,3,5)(H,4,6);;/q;2*+1/p-2
• InChI Key： CMDICZWJGYCNHQ-UHFFFAOYSA-L
• SMILES： [K+].[K+].[S-]C(C(=O)[S-])=O

Computed Properties

• Exact Mass: 197.86100
• Monoisotopic Mass: 197.8613846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 75.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.1Ų

Experimental Properties

• PSA: 84.74000
• LogP: 0.43460

Additional information on Potassium Dithiooxalate

Research Briefing on Potassium Dithiooxalate (CAS: 20267-56-5) in Chemical Biology and Pharmaceutical Applications

Potassium Dithiooxalate (CAS: 20267-56-5) is a sulfur-containing organic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its unique chemical properties, including its ability to act as a chelating agent and its redox-active characteristics, which make it valuable in various applications ranging from metal ion sequestration to catalytic processes. This briefing synthesizes the latest findings on Potassium Dithiooxalate, focusing on its synthesis, mechanistic insights, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of Potassium Dithiooxalate as a precursor for the synthesis of novel metal-organic frameworks (MOFs) with potential drug delivery applications. The researchers demonstrated that the compound's dithiolate moiety facilitates the formation of stable coordination complexes with transition metals, enabling the design of MOFs with tunable porosity and biocompatibility. These MOFs showed promising results in the controlled release of anticancer agents, with enhanced selectivity toward tumor cells.

In the field of antimicrobial research, Potassium Dithiooxalate has garnered attention for its ability to disrupt bacterial biofilms. A 2024 paper in ACS Infectious Diseases reported that the compound's sulfur-rich structure interferes with quorum-sensing pathways in Pseudomonas aeruginosa, a common pathogen associated with hospital-acquired infections. The study utilized in vitro and in vivo models to validate the compound's efficacy, noting a 70% reduction in biofilm formation at sub-micromolar concentrations without inducing significant cytotoxicity in mammalian cells.

Further investigations into the mechanistic underpinnings of Potassium Dithiooxalate's activity have revealed its role as a modulator of cellular redox homeostasis. Research published in Free Radical Biology and Medicine (2024) identified the compound's ability to scavenge reactive oxygen species (ROS) while simultaneously inducing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This dual-action mechanism positions Potassium Dithiooxalate as a candidate for mitigating oxidative stress-related pathologies, including neurodegenerative diseases and chronic inflammation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Potassium Dithiooxalate. A recent review in Advanced Drug Delivery Reviews (2024) emphasized the need for structural modifications to improve its bioavailability and tissue specificity. Computational modeling studies suggest that derivatization of the dithiooxalate backbone could enhance membrane permeability while retaining its bioactive properties, paving the way for next-generation therapeutics.

In conclusion, Potassium Dithiooxalate (CAS: 20267-56-5) represents a versatile scaffold with broad applicability in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover its potential in drug delivery, antimicrobial therapy, and redox modulation, though further optimization is required to translate these findings into clinical applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be critical to fully harness the compound's therapeutic promise.